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Compound of Interest

Compound Name: Boron potassium oxide (B5KO8)

Cat. No.: B080282 Get Quote

B5KO8, chemically known as Boron potassium oxide or Potassium pentaborate, is an inorganic

compound with primary applications in materials science and industrial processes. While the

user requested a comparison guide for its use in drug development, extensive research of

publicly available scientific literature and databases reveals a significant lack of data regarding

its biological activity, theoretical modeling in biological systems, and experimental validation for

therapeutic purposes. This guide, therefore, summarizes the available information on B5KO8,

focusing on its established industrial applications and physicochemical properties, and

addresses the current information gap in the context of biomedical research.

Physicochemical Properties and Toxicological
Profile
B5KO8 is a white crystalline solid that is hygroscopic in nature, meaning it readily absorbs

moisture from the air.[1] It is soluble in water and primarily used as a fluxing agent in

metallurgy, in the production of glass and ceramics, and as a component in agricultural

formulations.[1][2] The available toxicological information from PubChem indicates that Boron

potassium oxide is classified as a substance that may damage fertility or the unborn child,

highlighting a significant safety concern.[3]

A summary of the key physicochemical and toxicological properties of B5KO8 is presented in

the table below.
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Property Value Source(s)

Chemical Name
Boron potassium oxide,

Potassium pentaborate
[1]

CAS Number 11128-29-3 [1]

Molecular Formula B5KO8 [2]

Appearance White crystalline solid [1]

Key Applications

Fluxing agent, glass and

ceramics production,

agricultural formulations,

welding fluxes, gear lubricants

[1][2][4]

Toxicity
May damage fertility or the

unborn child
[3]

Industrial Applications and Experimental Protocols
The primary utility of B5KO8 lies in its role as a fluxing agent, where it lowers the melting point

of other substances, and in various industrial applications.

Key Industrial Uses of B5KO8 (Potassium Pentaborate):

Metallurgy: Used as a flux in welding, soldering, and brazing to dissolve metal oxides and

protect surfaces from oxidation.[4]

Glass and Ceramics: Incorporated into the production of specialized glasses and ceramics to

modify their physical properties.[2]

Lubricants: Added to industrial and automotive gear lubricants to enhance their load-carrying

capacity and anti-wear properties.[4]

Agriculture: Utilized in some agricultural formulations as a source of boron, an essential

micronutrient for plants.[2]
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Experimental Protocol: Synthesis of Potassium
Pentaborate
One of the well-documented experimental procedures for B5KO8 is its synthesis. A common

laboratory and industrial method involves the reaction of boric acid with a potassium source,

such as potassium hydroxide or potassium carbonate.[2][4]

Materials:

Boric Acid (H₃BO₃)

Potassium Hydroxide (KOH) or Potassium Carbonate (K₂CO₃)

Distilled Water

Procedure:

A controlled amount of potassium hydroxide or potassium carbonate is dissolved in water.

Boric acid is then slowly added to the solution while stirring.

The reaction is typically carried out at an elevated temperature to facilitate the dissolution

and reaction of the components.

The resulting solution is then cooled to allow the potassium pentaborate to crystallize.

The crystals are separated from the solution by filtration, washed, and then dried.

Below is a diagram illustrating the general workflow for the synthesis of Potassium

Pentaborate.
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Synthesis of Potassium Pentaborate (B5KO8)

Start: Prepare Aqueous Solution of Potassium Source (KOH or K2CO3)

Step 1: Slowly Add Boric Acid (H3BO3) with Stirring

Step 2: Heat the Mixture to Facilitate Reaction

Step 3: Cool the Solution to Induce Crystallization

Step 4: Filter to Separate Potassium Pentaborate Crystals

Step 5: Wash and Dry the Crystals

End: Obtain Purified Potassium Pentaborate

Click to download full resolution via product page

Caption: General workflow for the synthesis of Potassium Pentaborate.

Boron in Medicine: A Broader Context
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While there is no specific information on the therapeutic application of B5KO8, it is worth noting

that other boron-containing compounds have found a place in medicine. For instance,

bortezomib is a well-known proteasome inhibitor used in cancer therapy, and its mechanism

involves interaction with the NF-κB signaling pathway.[5][6] Tavaborole is another boron-

containing drug used as an antifungal agent. The unique chemical properties of boron, such as

its ability to form reversible covalent bonds, are being explored for the development of new

therapeutic agents.[7] However, it is crucial to emphasize that this general information on boron

in medicine does not directly apply to B5KO8, and any potential therapeutic application of

B5KO8 would require extensive and specific preclinical and clinical research.

Conclusion
In summary, B5KO8, or Potassium pentaborate, is a compound with established roles in

various industrial applications, particularly in materials science. The request for a comparison

guide for its use in drug development could not be fulfilled due to the absence of relevant

scientific data. The available information is limited to its physicochemical properties, industrial

uses, and synthesis methods. For researchers and professionals in drug development, B5KO8

does not currently represent a viable or studied therapeutic agent. Future research may

uncover biological activities, but at present, its profile remains firmly within the industrial

chemical domain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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